Cas no 67699-32-5 (2-(diphenylcarbamoyl)benzoic acid)

67699-32-5 structure
Product name:2-(diphenylcarbamoyl)benzoic acid
2-(diphenylcarbamoyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(diphenylcarbamoyl)benzoic acid
- benzoic acid, 2-[(diphenylamino)carbonyl]-
- HMS2790A10
- 2-[(Diphenylamino)carbonyl]benzoic acid
- NSC-27431
- 2-[(Diphenylamino)carbonyl]benzoic acid #
- MLS001179503
- NSC27431
- DTXSID30282695
- SR-01000515272-1
- JWGOKCNYKDSPSK-UHFFFAOYSA-N
- SMR000476598
- SR-01000515272
- Oprea1_414492
- SCHEMBL10868476
- Oprea1_479412
- N-phenylphthalanilic acid
- AK-918/33396002
- 67699-32-5
- AKOS003243711
- CHEMBL1901906
- Benzoic acid, 2-(N,N-diphenylcarbamoyl)-
- STK268673
-
- Inchi: InChI=1S/C20H15NO3/c22-19(17-13-7-8-14-18(17)20(23)24)21(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H,(H,23,24)
- InChI Key: JWGOKCNYKDSPSK-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)C3=CC=CC=C3C(=O)O
Computed Properties
- Exact Mass: 317.10525
- Monoisotopic Mass: 317.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61
2-(diphenylcarbamoyl)benzoic acid Related Literature
-
Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
-
Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
-
Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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